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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Orange 86 is a dichlorotriazine (DCT) reactive dye, belonging to the "cold brand" or
Procion MX type of reactive dyes.[1] These dyes are characterized by their high reactivity,
allowing for fixation to cellulosic fibers under milder alkaline and lower temperature conditions
compared to other reactive dye classes. This high reactivity makes them particularly suitable
for textile printing applications on materials such as cotton, viscose, and linen.[2] The dye forms
a covalent bond with the hydroxyl groups of the cellulose, resulting in excellent wash fastness
properties.[2] Reactive Orange 86 is an azo-free dye, which is an important consideration for
environmental and safety standards.[2]

Chemical and Physical Properties

A summary of the key properties of Reactive Orange 86 is presented in the table below.
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Property Value
C.l. Name Reactive Orange 86
CAS Number 83929-91-3(2]

Molecular Formula

C20H16CI2N1007S2Na2[2]

Type

Dichlorotriazine (Procion MX type) Reactive Dye

Physical Form

Fine Powder[2]

Solubility

Water Soluble[2]

pH (1% Solution)

6-7[2]

Purity

99% Min[2]

Shelf Life

2 Years (when stored in a cool, dry place)[2]

Signaling Pathways and Experimental Workflows
Chemical Reaction of Reactive Orange 86 with Cellulose

The fixation of Reactive Orange 86 to cellulosic fibers occurs via a nucleophilic substitution

reaction. The dichlorotriazine reactive group of the dye reacts with the ionized hydroxyl groups

of the cellulose polymer chain under alkaline conditions to form a strong, covalent ether bond.

This reaction is what imparts the high wash fastness to the printed textile.

Reactive Orange 86

(Dye-Cl)

Cellulose-OH

> Fixed Dye
(Dye-O-Cellulose)

A

Nucleophilic Attack

HCI
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Caption: Covalent bond formation between Reactive Orange 86 and cellulose.

Experimental Workflow for Textile Printing

The general workflow for applying Reactive Orange 86 to a cellulosic fabric via screen printing
is outlined below. The process begins with the preparation of the fabric and the printing paste,
followed by the printing process, fixation of the dye, and a thorough washing-off procedure to
remove any unfixed dye.

Fabric Preparation

(Scouring and Bleaching) Printing Paste Preparation

Screen Printing

Fixation

(Steaming or Thermofixation)

Washing-off

Soaping

Final Rinsing and Drying
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Caption: General workflow for reactive printing on cellulosic fabrics.

Experimental Protocols
Preparation of Printing Paste

The following is a standard recipe for a printing paste using Reactive Orange 86. The
quantities are given per 1000g of printing paste.

i Quantity (g) .

Quantity (g) . Quantity (g)
Component for Medium Purpose

for Pale Shade for Dark Shade

Shade

Reactive Orange

10 30 50 Colorant
86

Dye solvent and
Urea 100 100 100
humectant[3]

Sodium Alkali for

20 20 20
Bicarbonate fixation[4]
Thickener
(Sodium ] )

) 500 500 500 Viscosity control
Alginate, 5%
solution)
Water 370 350 330 Solvent
Total 1000 1000 1000
Protocol:

¢ In a container, dissolve the urea in the required amount of warm water.
e Add the Reactive Orange 86 powder to the urea solution and stir until completely dissolved.

 In a separate, larger container, place the sodium alginate thickener.
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» Slowly add the dye solution to the thickener while stirring continuously to ensure a
homogenous mixture.

» Finally, add the sodium bicarbonate and stir thoroughly until it is evenly dispersed in the
paste.

o Allow the paste to stand for at least one hour to ensure complete swelling of the thickener
and de-aeration.

Textile Printing Protocol

» Fabric Preparation: The cellulosic fabric (e.g., cotton) should be thoroughly scoured and
bleached to remove any impurities, ensuring a clean and absorbent substrate.

o Printing: Apply the prepared printing paste to the fabric using a screen of the desired mesh
size and design.

e Drying: After printing, the fabric should be dried at a temperature of 100-110°C.

Fixation Protocols

A. Steaming Fixation:

After drying, subject the printed fabric to steaming in a steamer.

Temperature: 102-105°C

Time: 10-15 minutes

This method uses saturated steam to provide the necessary moisture and heat for the dye-
fiber reaction.

B. Thermofixation (Dry Heat):
 After drying, place the printed fabric in a thermofixation unit (e.g., a curing oven).
o Temperature: 140-150°C[5]

e Time: 5 minutes[5]
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e This method is suitable for polyester/cotton blends but can also be used for 100% cotton.

Washing-off Protocol

A thorough washing-off process is critical to remove any unfixed or hydrolyzed dye, ensuring
good wash fastness and preventing staining of unprinted areas. The following is a typical multi-
step washing-off protocol.

Temperature Duration
Step Process . Purpose
(°C) (minutes)
Removal of
1 Cold Rinse 25-30 5 thickener and
excess alkali
Removal of
2 Hot Rinse 70-80 5 loosely adhered
dye
Removal of
3 Soaping 90-95 10 unfixed and

hydrolyzed dye

) Rinsing of
4 Hot Rinse 70-80 5 i
soaping agent
5 Cold Rinse 25-30 5 Final rinse

e Soaping Bath Composition: 1-2 g/L of a non-ionic detergent.

o After the final rinse, the fabric should be dried.

Data Presentation
Fastness Properties of Reactive Orange 86 on Cotton

The following table summarizes the expected fastness properties of Reactive Orange 86
printed on cotton fabric, based on typical performance of high-reactivity dichlorotriazine dyes.
Ratings are on a scale of 1 to 5, where 5 indicates the highest fastness.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1607117?utm_src=pdf-body
https://www.benchchem.com/product/b1607117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Fastness Test Standard Expected Rating

Light Fastness ISO 105-B02 4-5

Wash Fastness (Staining) ISO 105-C06 4-5

Wash Fastness (Change in

Shade) ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 3-4
Conclusion

Reactive Orange 86 is a versatile and high-performing dye for the printing of cellulosic textiles.
Its high reactivity allows for efficient fixation under relatively mild conditions, making it an
economical choice. By following the detailed protocols for paste preparation, printing, fixation,
and washing-off, researchers and scientists can achieve vibrant, durable, and high-quality
prints for a variety of applications. The excellent fastness properties of this dye ensure the
longevity of the printed designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Reactive Orange 86 in Textile Printing:
Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#application-of-reactive-orange-86-in-textile-
printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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